Cas no 1343935-99-8 (3-methoxy-N-(3-methylcyclopentyl)aniline)

• Product Name: 3-methoxy-N-(3-methylcyclopentyl)aniline
• CAS No: 1343935-99-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5178897
• PubChem ID: 64501441
• Update Time: 2025-10-22

3-methoxy-N-(3-methylcyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-N-(3-methylcyclopentyl)-
• 3-methoxy-N-(3-methylcyclopentyl)aniline

• Inchi： 1S/C13H19NO/c1-10-6-7-12(8-10)14-11-4-3-5-13(9-11)15-2/h3-5,9-10,12,14H,6-8H2,1-2H3
• InChI Key： FNAZFIRNVUHNDJ-UHFFFAOYSA-N
• SMILES： C1(NC2CCC(C)C2)=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-methoxy-N-(3-methylcyclopentyl)aniline

Introduction to 3-methoxy-N-(3-methylcyclopentyl)aniline (CAS No. 1343935-99-8) and Its Emerging Applications in Chemical Biology

3-methoxy-N-(3-methylcyclopentyl)aniline, identified by the chemical identifier CAS No. 1343935-99-8, is a compound of significant interest in the field of chemical biology due to its unique structural features and potential pharmacological properties. This molecule, featuring a methoxy group and a 3-methylcyclopentyl substituent on an aniline backbone, has garnered attention for its role in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The structural composition of 3-methoxy-N-(3-methylcyclopentyl)aniline lends itself to diverse applications, particularly in the realm of drug discovery. The presence of the methoxy group enhances the compound's solubility and metabolic stability, making it an attractive candidate for further exploration in medicinal chemistry. Additionally, the 3-methylcyclopentyl moiety introduces a rigid aromatic system that can interact with biological targets in a highly specific manner, potentially leading to the development of selective modulators for various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 3-methoxy-N-(3-methylcyclopentyl)aniline with biological targets with greater accuracy. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory disorders. Furthermore, preliminary in vitro assays have demonstrated its ability to modulate neurotransmitter receptors, suggesting potential applications in neuropharmacology.

The synthesis of 3-methoxy-N-(3-methylcyclopentyl)aniline represents a significant achievement in organic chemistry, particularly due to the complexity of its stereocenter arrangement. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only streamline the synthesis process but also enhance the purity of the final product, ensuring its suitability for further biological evaluation.

In the context of drug development, 3-methoxy-N-(3-methylcyclopentyl)aniline has been investigated as a precursor for more complex molecules with enhanced pharmacological activity. Its structural framework provides a versatile scaffold for derivatization, allowing chemists to explore modifications that could improve bioavailability, target specificity, and overall therapeutic efficacy. This flexibility underscores its importance as a building block in medicinal chemistry.

The growing interest in natural product-inspired scaffolds has also led to the exploration of derivatives of 3-methoxy-N-(3-methylcyclopentyl)aniline inspired by bioactive compounds found in plants and microorganisms. By leveraging computational screening and biosynthetic pathways, researchers aim to identify novel analogs with improved pharmacological profiles. Such efforts align with the broader goal of developing sustainable and environmentally friendly drug candidates.

Furthermore, the role of 3-methoxy-N-(3-methylcyclopentyl)aniline in materials science has not been overlooked. Its unique structural properties make it a candidate for applications in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or organic photovoltaic cells. The compound's ability to undergo photochemical transformations under controlled conditions opens up possibilities for its use in optoelectronic devices and sensors.

As research continues to uncover new applications for 3-methoxy-N-(3-methylcyclopentyl)aniline, collaborations between academia and industry are becoming increasingly important. These partnerships facilitate the rapid translation of laboratory findings into clinical trials and commercial products, ensuring that promising compounds like this one reach patients who may benefit from them. The interdisciplinary nature of this work underscores the importance of integrating knowledge from chemistry, biology, pharmacology, and materials science.

In conclusion, 3-methoxy-N-(3-methylcyclopentyl)aniline (CAS No. 1343935-99-8) represents a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable tool for drug discovery and innovation. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in scientific endeavors.